Cas no 2138369-14-7 (2-(cyclopentyloxy)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(cyclopentyloxy)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138369-14-7
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6493251
• PubChem ID: 165749223
• Update Time: 2025-05-19

2-(cyclopentyloxy)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentyloxy)methyl-2H-1,2,3-triazol-4-amine
• EN300-1113858
• 2138369-14-7
• 2-[(cyclopentyloxy)methyl]-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H14N4O/c9-8-5-10-12(11-8)6-13-7-3-1-2-4-7/h5,7H,1-4,6H2,(H2,9,11)
• InChI Key： QMWAHUXKXBSRGL-UHFFFAOYSA-N
• SMILES： O(CN1N=CC(N)=N1)C1CCCC1

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66Ų

Additional information on 2-(cyclopentyloxy)methyl-2H-1,2,3-triazol-4-amine

2-(Cyclopentyloxy)methyl-2H-1,2,3-Triazol-4-Amine: A Comprehensive Overview

The compound with CAS No. 2138369-14-7, commonly referred to as 2-(cyclopentyloxy)methyl-2H-1,2,3-triazol-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentyl group with a triazole ring system. The triazole moiety is particularly notable for its aromaticity and stability, making it a versatile building block in various chemical applications.

Recent studies have highlighted the potential of 2-(cyclopentyloxy)methyl-2H-1,2,3-triazol-4-amine in drug discovery and material synthesis. Its ability to form stable complexes with metal ions has made it a valuable component in the development of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and better purity. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining the integrity of the product.

One of the most exciting developments involving 2-(cyclopentyloxy)methyl-2H-1,2,3-triazol-4-amine is its application in bioconjugation chemistry. The triazole ring's reactivity under click chemistry conditions allows for efficient coupling with biomolecules such as proteins and nucleic acids. This property has opened new avenues for the creation of bioactive compounds and targeted drug delivery systems.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents like dichloromethane and dimethylformamide. Its thermal stability makes it suitable for high-temperature applications, further broadening its utility in industrial settings.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of 2-(cyclopentyloxy)methyl-2H-1,2,3-triazol-4-amine. Density functional theory (DFT) calculations have revealed that the molecule's aromaticity contributes significantly to its chemical reactivity and stability. These findings have been instrumental in guiding further experimental studies aimed at exploiting its unique properties.

Looking ahead, the potential applications of this compound are vast and varied. From its role in advanced materials science to its implications in therapeutic development, 2-(cyclopentyloxy)methyl-2H-1,2,3-triazol-4-amine continues to be a focal point for researchers worldwide. As ongoing studies uncover new facets of its behavior and functionality, this molecule is poised to make even greater contributions to the field of chemistry.